Methyl 4-chloro-2-(2-ethoxy-2-oxoethoxy)benzoate

• CAS No.: 796851-66-6
• Molecular Formula: C12H13ClO5
• Molecular Weight: 272.68 g/mol
• IUPAC Name: methyl 4-chloro-2-(2-ethoxy-2-oxoethoxy)benzoate
• InChI: InChI=1S/C12H13ClO5/c1-3-17-11(14)7-18-10-6-8(13)4-5-9(10)12(15)16-2/h4-6H,3,7H2,1-2H3
• InChI Key: XAJTVTJJMRFFTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=CC(=C1)Cl)C(=O)OC

Description

Methyl 4-chloro-2-(2-ethoxy-2-oxoethoxy)benzoate is a useful research compound. Its molecular formula is C12H13ClO5 and its molecular weight is 272.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-chloro-2-hydroxybenzoate (21 g, 112.55 mmol) in acetone (200 mL) was added ethyl 2-bromoacetate (28.3 g, 169.46 mmol) and potassium carbonate (23.4 g, 169.31 mmol). After refluxing for 3 h, the solids were collected by filtration. The resulting mixture was concentrated under vacuum, dissolved in petroleum ether (300 mL) and filtered to give methyl 4-chloro-2-(2-ethoxy-2-oxoethoxy)benzoate as a red solid (26 g, 85%).